N-(2-chlorobenzyl)-2-(8-(3,5-dimethylpiperidin-1-yl)-3-oxo-[1,2,4]triazolo[4,3-a]pyrazin-2(3H)-yl)acetamide

• IUPAC Name: N-[(2-chlorophenyl)methyl]-2-[8-(3,5-dimethylpiperidin-1-yl)-3-oxo-[1,2,4]triazolo[4,3-a]pyrazin-2-yl]acetamide
• InChI: InChI=1S/C21H25ClN6O2/c1-14-9-15(2)12-26(11-14)19-20-25-28(21(30)27(20)8-7-23-19)13-18(29)24-10-16-5-3-4-6-17(16)22/h3-8,14-15H,9-13H2,1-2H3,(H,24,29)
• InChI Key: TYWCNJZVMUFJEB-UHFFFAOYSA-N
• Canonical SMILES: CC1CC(CN(C1)C2=NC=CN3C2=NN(C3=O)CC(=O)NCC4=CC=CC=C4Cl)C
• Molecular Formula: C21H25ClN6O2
• Molecular Weight: 428.9 g/mol

Description

N-(2-chlorobenzyl)-2-(8-(3,5-dimethylpiperidin-1-yl)-3-oxo-[1,2,4]triazolo[4,3-a]pyrazin-2(3H)-yl)acetamide is a useful research compound. Its molecular formula is C21H25ClN6O2 and its molecular weight is 428.92. The purity is usually 95%.
BenchChem offers high-quality N-(2-chlorobenzyl)-2-(8-(3,5-dimethylpiperidin-1-yl)-3-oxo-[1,2,4]triazolo[4,3-a]pyrazin-2(3H)-yl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2-chlorobenzyl)-2-(8-(3,5-dimethylpiperidin-1-yl)-3-oxo-[1,2,4]triazolo[4,3-a]pyrazin-2(3H)-yl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Activities

The compound is part of a broader class of chemicals involved in the synthesis of heterocyclic compounds, which have been explored for their potential in various biological applications. Research has demonstrated the synthesis of similar compounds with notable antibacterial, antifungal, anticancer, and antimicrobial activities. These studies provide a foundation for understanding the applications of such compounds in developing new therapeutic agents.

• Antimicrobial and Antifungal Properties : Compounds synthesized from similar chemical structures have shown significant activity against various strains of bacteria and fungi. For instance, new derivatives have been synthesized for their potential use in treating infections caused by E. coli, P. aeruginosa, S. aureus, and C. albicans through various methods including nutrient agar and Sabouraud Dextrose Agar diffusion methods (Hassan, 2013).

• Anticancer Activities : Another study focused on the synthesis of antipyrine-based heterocycles, incorporating the compound , which exhibited anticancer properties. These findings suggest potential applications in developing treatments for cancer, highlighting the importance of structural modifications to enhance biological activity (Riyadh, Kheder, & Asiry, 2013).

• Insecticidal Applications : The compound's derivatives have also been assessed for their effectiveness as insecticides, specifically against pests like the cotton leafworm, Spodoptera littoralis. This research indicates potential for agricultural applications, offering a new approach to pest management (Fadda et al., 2017).

• Antioxidant Potential : Studies have also explored the antioxidant capacity of synthesized compounds related to the one . These investigations highlight the compound's role in scavenging free radicals, suggesting its utility in developing treatments to mitigate oxidative stress-related conditions (Ahmad et al., 2012).